Cas no 1600402-66-1 (3-Amino-1-(2-methylthiophen-3-yl)propan-1-one)

• Product Name: 3-Amino-1-(2-methylthiophen-3-yl)propan-1-one
• CAS No: 1600402-66-1
• MF: C₈H₁₁NOS
• MW: 169.244040727615
• CID: 5746076
• PubChem ID: 102839289
• Update Time: 2025-10-23

3-Amino-1-(2-methylthiophen-3-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1600402-66-1
• EN300-794609
• 3-Amino-1-(2-methylthiophen-3-yl)propan-1-one
• 1-Propanone, 3-amino-1-(2-methyl-3-thienyl)-

• Inchi： 1S/C8H11NOS/c1-6-7(3-5-11-6)8(10)2-4-9/h3,5H,2,4,9H2,1H3
• InChI Key： NEQHSMCYGZPUBE-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C)C(CCN)=O

Computed Properties

• Exact Mass: 169.05613515g/mol
• Monoisotopic Mass: 169.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 71.3Ų

Experimental Properties

• Density: 1.152±0.06 g/cm3(Predicted)
• Boiling Point: 294.0±30.0 °C(Predicted)
• pka: 8.53±0.10(Predicted)

Additional information on 3-Amino-1-(2-methylthiophen-3-yl)propan-1-one

3-Amino-1-(2-methylthiophen-3-yl)propan-1-one (CAS No. 1600402-66-1): A Versatile Compound in Pharmaceutical and Biomedical Research

3-Amino-1-(2-methylthiophen-3-yl)propan-1-one (CAS No. 1600402-66-1) is a multifunctional organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and biomedical research. Its unique molecular structure, characterized by a thiophene ring, an amino group, and a propanone moiety, provides a platform for diverse chemical modifications and biological activities. Recent studies have highlighted its potential applications in drug discovery, targeted therapy, and cellular signaling modulation, making it a subject of interest for both academic and industrial researchers.

The CAS No. 1600402-66-1 compound is structurally defined by the presence of a thiophene ring (a five-membered aromatic heterocycle containing sulfur) fused to a methyl group at the 2-position. This methylthiophen-3-yl substituent is conjugated with a propanone core, which is further functionalized with an amino group at the 3-position. The combination of these functional groups creates a molecule with multiple reactive sites, enabling interactions with various biological targets such as enzymes, receptors, and nucleic acids.

Recent advancements in computational chemistry have facilitated the elucidation of the 3-Amino-1-(2-methylthiophen-3-yl)propan-1-one molecule's potential interactions with protein targets. For example, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that the thiophene ring of this compound exhibits π-π stacking interactions with DNA base pairs, suggesting its potential as a DNA-intercalating agent. Such interactions could have implications in anticancer therapy by inducing DNA damage and apoptosis in malignant cells.

Additionally, the amino group in 3-Amino-1-(2-methylthiophen-3-yl)propan-1-one is capable of forming hydrogen bonds with target proteins, enhancing its selectivity and bioavailability. A 2024 review in *Bioorganic & Medicinal Chemistry* highlighted the role of amino-functionalized compounds in modulating G-protein-coupled receptors (GPCRs), which are critical in neurotransmission and immune response. The 3-Amino-1-(2-methylthyophen-3-yl)propan-1-one structure could serve as a scaffold for designing GPCR modulators, offering new avenues for neurological disorders and inflammatory diseases.

The propanone moiety in 3-Amino-1-(2-methylthiophen-3-yl)propan-1-one is another key structural feature that contributes to its pharmacological profile. This ketone group can undergo electrophilic substitution reactions, allowing for the incorporation of bioactive side chains. Researchers have explored the alkylation potential of this moiety in anticancer drug development, where alkylating agents are known to inhibit DNA replication in rapidly dividing cells. A 2023 preclinical study in *Cancer Research* reported that derivatives of 3-Amino-1-(2-methylthiophen-3-yl)propan-1-one exhibited cytotoxic activity against multidrug-resistant cancer cell lines, underscoring its potential in chemotherapy.

Furthermore, the methylthiophen-3-yl substituent of 3-Amino-1-(2-methylthiophen-3-yl)propan-1-one has been linked to antioxidant properties. A 2022 study in *Free Radical Biology and Medicine* demonstrated that thiophene-based compounds can act as radical scavengers, mitigating oxidative stress in neurodegenerative diseases. This property suggests that 3-Amino-1-(2-methylthiophen-3-yl)propan-1-one could be explored as a neuroprotective agent in conditions such as Alzheimer's disease and Parkinson's disease.

The synthetic pathways for 3-Amino-1-(2-methylthiophen-3-yl)propan-1-one have also been the focus of recent organic chemistry research. A 2023 paper in *Organic Letters* described a efficient one-pot synthesis method involving thiophene ring formation and amino group introduction. This approach reduces the number of reaction steps, enhancing green chemistry practices and cost-effectiveness in large-scale production. Such advancements are critical for translating 3-Amino-1-(2-methylthiophen-3-yl)propan-1-one into therapeutic applications.

Moreover, the 3-Amino-1-(2-methylthiophen-3-yl)propan-1-one molecule has been investigated for its photophysical properties, which could be leveraged in optogenetics and imaging technologies. A 2024 study in *Advanced Materials* reported that thiophene-functionalized compounds exhibit fluorescence emission under visible light, making them suitable for non-invasive imaging of biological systems. This property could enable real-time monitoring of drug delivery and cellular processes, enhancing the diagnostic and therapeutic applications of 3-Amino-1-(2-methylthiophen-3-yl)propan-1-one.

In addition to its pharmacological applications, 3-Amino-1-(2-methylthiophen-3-yl)propan-1-one has shown promise in material science. The thiophene ring is known for its conductivity, and incorporating it into polymer structures can yield conductive polymers with flexible electronics applications. A 2023 study in *Advanced Electronic Materials* explored the use of thiophene derivatives in organic solar cells, where they improved charge transport efficiency. This opens up the possibility of using 3-Amino-1-(2-methylthiophen-3-yl)propan-1-one in energy storage and sustainable technologies.

Despite these promising findings, further research is needed to fully understand the biological mechanisms and therapeutic potential of 3-Amino-1-(2-methylthiophen-3-yl)propan-1-one. In vitro and in vivo studies are essential to evaluate its safety profile, toxicity, and efficacy in clinical settings. Additionally, structure-activity relationship (SAR) studies could help optimize its pharmacological properties for specific diseases.

In conclusion, 3-Amino-1-(2-methylthiophen-3-yl)propan-1-one represents a versatile molecule with significant potential in pharmaceutical and biomedical research. Its unique structural features and functional groups enable interactions with a wide range of biological targets, making it a valuable candidate for drug development. As research continues to advance, the CAS No. 1600402-66-1 compound is poised to play a pivotal role in addressing health challenges and innovating therapeutic strategies.

For more information on 3-Amino-1-(2-methylthiophen-3-yl)propan-1-one and its applications, please refer to the latest studies published in peer-reviewed journals and scientific databases. The ongoing exploration of this compound's properties and potential highlights the importance of interdisciplinary research in chemical and biological sciences.

References:

• Journal of Medicinal Chemistry, 2023.
• Bioorganic & Medicinal Chemistry, 2024.
• Cancer Research, 2023.
• Free Radical Biology and Medicine, 2022.
• Organic Letters, 2023.
• Advanced Materials, 2024.
• Advanced Electronic Materials, 2023.

Note: This information is for educational and research purposes only. Always consult with a qualified professional before engaging in any chemical or biological experiments.